Cas no 1692450-91-1 (1-({bicyclo2.2.1heptan-2-yl}methyl)-5-bromo-1H-1,2,4-triazol-3-amine)

• Product Name: 1-({bicyclo2.2.1heptan-2-yl}methyl)-5-bromo-1H-1,2,4-triazol-3-amine
• CAS No: 1692450-91-1
• MF: C₁₀H₁₅BrN₄
• MW: 271.156900644302
• CID: 6201763
• PubChem ID: 103098748
• Update Time: 2025-05-20

1-({bicyclo2.2.1heptan-2-yl}methyl)-5-bromo-1H-1,2,4-triazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-({bicyclo2.2.1heptan-2-yl}methyl)-5-bromo-1H-1,2,4-triazol-3-amine
• EN300-1108118
• 1692450-91-1
• 1-({bicyclo[2.2.1]heptan-2-yl}methyl)-5-bromo-1H-1,2,4-triazol-3-amine

• Inchi： 1S/C10H15BrN4/c11-9-13-10(12)14-15(9)5-8-4-6-1-2-7(8)3-6/h6-8H,1-5H2,(H2,12,14)
• InChI Key： NOUGHAJQBXZDBJ-UHFFFAOYSA-N
• SMILES： BrC1=NC(N)=NN1CC1CC2CCC1C2

Computed Properties

• Exact Mass: 270.04801g/mol
• Monoisotopic Mass: 270.04801g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 56.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Bicyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Bicyclic monoterpenoids

Additional information on 1-({bicyclo2.2.1heptan-2-yl}methyl)-5-bromo-1H-1,2,4-triazol-3-amine

Comprehensive Overview of 1-({bicyclo[2.2.1]heptan-2-yl}methyl)-5-bromo-1H-1,2,4-triazol-3-amine (CAS No. 1692450-91-1)

The compound 1-({bicyclo[2.2.1]heptan-2-yl}methyl)-5-bromo-1H-1,2,4-triazol-3-amine (CAS No. 1692450-91-1) is a specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the bicyclo[2.2.1]heptane (norbornane) scaffold and the 5-bromo-1H-1,2,4-triazol-3-amine moiety, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a building block for novel bioactive molecules, given its ability to modulate biological pathways.

In recent years, the demand for heterocyclic compounds like 1-({bicyclo[2.2.1]heptan-2-yl}methyl)-5-bromo-1H-1,2,4-triazol-3-amine has surged due to their versatility in drug discovery. The bromo-substituted triazole group is known for its role in enhancing binding affinity and metabolic stability, making it a hotspot for medicinal chemists. Meanwhile, the norbornane framework contributes to rigidity and stereochemical control, which are critical for target specificity. These attributes align with current trends in fragment-based drug design and small-molecule therapeutics.

The synthesis of CAS No. 1692450-91-1 typically involves multi-step organic reactions, including cycloadditions and functional group transformations. Optimizing its yield and purity is a common challenge addressed in peer-reviewed literature, reflecting its relevance in modern synthetic chemistry. Analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry are employed to characterize this compound, ensuring compliance with industry standards. These methodologies are frequently searched by professionals seeking to validate their synthetic protocols.

From an industrial perspective, 1-({bicyclo[2.2.1]heptan-2-yl}methyl)-5-bromo-1H-1,2,4-triazol-3-amine is explored for its applications beyond pharmaceuticals. For instance, its derivatives are investigated as agrochemical intermediates, particularly in the development of eco-friendly pesticides. This aligns with global sustainability goals and the shift toward green chemistry practices. Users often query its environmental impact and biodegradability, underscoring the need for transparent data on its ecological footprint.

Another area of interest is the compound’s potential in material science. The triazole-amine functionality can serve as a ligand in coordination chemistry, enabling the design of advanced catalysts or polymers. Such applications are frequently discussed in forums focused on innovative materials, highlighting the cross-disciplinary utility of this molecule. Researchers also explore its thermal stability and solubility profiles, which are critical for formulation development.

In summary, 1-({bicyclo[2.2.1]heptan-2-yl}methyl)-5-bromo-1H-1,2,4-triazol-3-amine (CAS No. 1692450-91-1) represents a multifaceted compound with broad scientific appeal. Its structural complexity and functional diversity make it a valuable asset in drug discovery, agrochemical innovation, and material engineering. As research progresses, its role in addressing contemporary challenges—such as drug resistance and sustainable agriculture—will likely expand, further solidifying its importance in the chemical sciences.